Cas no 2229079-46-1 (3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229079-46-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6258931
• PubChem ID: 165706505
• Update Time: 2025-06-27

3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid
• 2229079-46-1
• EN300-1746716

• Inchi： 1S/C14H18O3/c1-14(2,12(15)13(16)17)11-7-6-9-4-3-5-10(9)8-11/h6-8,12,15H,3-5H2,1-2H3,(H,16,17)
• InChI Key： CMGPHHJNGZUXIH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid

3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229079-46-1): An Emerging Compound in Medicinal Chemistry

3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229079-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex molecular structure, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The chemical structure of 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid is noteworthy for its combination of a substituted indanone moiety and a hydroxy-methylbutanoic acid group. The indanone scaffold is known for its biological activity and has been explored in various pharmacological contexts, including as a potential lead for the development of new therapeutic agents. The presence of the hydroxy and methyl groups further enhances the compound's pharmacological profile, contributing to its solubility and metabolic stability.

Recent studies have highlighted the potential of 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity.

In addition to its neuroprotective properties, 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and pro-apoptotic activities against various cancer cell lines. A notable study published in Cancer Research reported that 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid selectively targets cancer cells by inducing cell cycle arrest and apoptosis through the modulation of specific signaling pathways. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid have also been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a stable plasma profile, making it an attractive candidate for drug development. Furthermore, preliminary toxicology studies have indicated that 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, 3-(2,3-dihydro-1H-inden-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229079-46-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a significant role in advancing medical treatments for these challenging conditions.